Cas no 2680562-03-0 (5-acetyl-1,1-difluoro-5-azaspiro2.3hexane-4-carboxylic acid)

• Product name: 5-acetyl-1,1-difluoro-5-azaspiro2.3hexane-4-carboxylic acid
• CAS No: 2680562-03-0
• MF: C₈H₉F₂NO₃
• MW: 205.158769369125
• CID: 5645963
• PubChem ID: 165910431

5-acetyl-1,1-difluoro-5-azaspiro2.3hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid
• 2680562-03-0
• EN300-28272562
• 5-acetyl-1,1-difluoro-5-azaspiro2.3hexane-4-carboxylic acid

• Inchi： 1S/C8H9F2NO3/c1-4(12)11-3-7(2-8(7,9)10)5(11)6(13)14/h5H,2-3H2,1H3,(H,13,14)
• InChI Key： MPMMHOGDDUYMLW-UHFFFAOYSA-N
• SMILES： FC1(CC21CN(C(C)=O)C2C(=O)O)F

Computed Properties

• Exact Mass: 205.05504947g/mol
• Monoisotopic Mass: 205.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 0

Additional information on 5-acetyl-1,1-difluoro-5-azaspiro2.3hexane-4-carboxylic acid

Introduction to 5-Acetyl-1,1-Difluoro-5-Azaspiro[2.3]hexane-4-Carboxylic Acid (CAS No. 2680562-03-0)

5-Acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2680562-03-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity.

The chemical structure of 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid is characterized by a spirocyclic ring system with a central nitrogen atom and two fluorine substituents. The presence of the acetyl group and the carboxylic acid moiety further adds to its chemical versatility and reactivity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have explored the potential of 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid has also demonstrated potential as an anti-inflammatory agent. Preclinical studies have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid has been extensively studied to evaluate its suitability for therapeutic use. Results from these studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a viable candidate for further clinical development.

Toxicity studies have also been conducted to assess the safety profile of 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthetic route for producing 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid has been optimized to ensure high yields and purity levels. The synthesis involves several steps, including the formation of the spirocyclic ring system and the introduction of functional groups such as the acetyl and carboxylic acid moieties. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 5-acetyl-1,1-difluoro-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2680562-03-0) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry.